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Compound of Interest

Compound Name: Biotinyl-6-aminoquinoline

Cat. No.: B1229075

Get Quote

Technical Monograph: Biotinyl-6-aminoquinoline
(BAQ)
CAS: 91853-89-3 Formula: C₁₉H₂₂N₄O₂S Molecular Weight: 370.47 g/mol [1]

Core Identity & Physicochemical Profile
Biotinyl-6-aminoquinoline (BAQ) is a synthetic fluorogenic and chromogenic substrate

designed specifically for the kinetic quantification of biotinidase (EC 3.5.1.12), an enzyme

essential for biotin recycling.[2] Unlike earlier substrates like biotinyl-4-aminobenzoate (B-

PABA), BAQ offers dual-mode detection (fluorometric and colorimetric), significantly enhancing

sensitivity in newborn screening protocols for Biotinidase Deficiency (BTD).
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Property Specification Technical Note

Appearance
White to off-white crystalline

solid

Light sensitive; store in amber

vials.

Solubility
DMSO (Soluble), Methanol

(Slight)

Hydrophobic quinoline ring

limits aqueous solubility;

requires organic co-solvent for

stock preparation.

Melting Point >222°C (decomposition)

Indicates high thermal stability

of the amide linkage prior to

enzymatic cleavage.

pKa ~13.89 (Predicted)

The amide bond is stable at

physiological pH, preventing

non-enzymatic hydrolysis.

Excitation/Emission
350-355 nm /

405-460 nm

Fluorescence properties

activate upon cleavage of the

amide bond.

Mechanistic Principles
The utility of BAQ rests on the "fluorescence-quenching" effect of the amide bond. In its intact

state, the electron-withdrawing biotinyl moiety quenches the fluorescence of the 6-

aminoquinoline (6-AQ) core.

Enzymatic Reaction Pathway
Upon exposure to serum biotinidase, the amide bond is hydrolyzed, releasing free 6-

aminoquinoline. This product is a primary aromatic amine that serves as the signal carrier.[3]

Fluorometric Mode: Free 6-AQ is highly fluorescent (Quantum Yield significantly higher than

BAQ).

Colorimetric Mode: The free amine undergoes diazotization (Bratton-Marshall reaction) to

form a stable azo dye.[3]
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Caption: Enzymatic hydrolysis of BAQ by biotinidase yields 6-aminoquinoline, enabling dual-

pathway detection.

Applications in Clinical Diagnostics
The primary application of BAQ is the screening and confirmation of Biotinidase Deficiency, an

autosomal recessive disorder.

Newborn Screening (NBS): BAQ is used in semi-quantitative fluorescent spot tests on Dried

Blood Spots (DBS).

Serum Confirmation: Used in quantitative kinetic assays to distinguish between profound

(<10% activity) and partial (10-30% activity) deficiency.

Comparative Advantage
Substrate Detection Mode Sensitivity Interference Risk

Biotinyl-4-

aminobenzoate (B-

PABA)

Colorimetric only Moderate

High (Sulfonamides

can interfere with

diazo coupling)

Biotinyl-6-

aminoquinoline (BAQ)

Fluorometric &

Colorimetric
High

Low (Fluorescence

mode avoids diazo-

specific interferences)
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Experimental Protocols
A. Quantitative Fluorometric Assay (Serum/Plasma)
This protocol measures the rate of 6-AQ release.

Reagents:

Stock Substrate: 10 mM BAQ in DMSO.

Reaction Buffer: 0.1 M Potassium Phosphate, pH 6.0, containing 1 mM EDTA and 1 mg/mL

BSA.

Stop Solution: 0.2 M Trichloroacetic acid (TCA).

Workflow:

Preparation: Dilute Stock Substrate into Reaction Buffer to a final concentration of 150 µM.

Incubation: Add 50 µL serum to 450 µL substrate solution. Incubate at 37°C for 30–60

minutes.

Termination: Add 200 µL Stop Solution (TCA) to precipitate proteins and halt hydrolysis.

Clarification: Centrifuge at 10,000 x g for 5 minutes.

Measurement: Transfer supernatant to a quartz cuvette or UV-transparent plate.

Excitation: 355 nm[4][5]

Emission: 460 nm[5]

Quantification: Calculate activity against a standard curve of pure 6-aminoquinoline (CAS

580-15-4).

B. Colorimetric Confirmation (Bratton-Marshall)
Used when fluorometry is unavailable or for visual confirmation (purple endpoint).
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Step 1: Enzyme Reaction
Serum + BAQ (37°C, 60 min)

Step 2: Termination
Add TCA (Precipitate Proteins)

Step 3: Diazotization
Add 0.1% Sodium Nitrite (NaNO2)

Incubate 3 min

Step 4: Neutralization
Add 0.5% Ammonium Sulfamate

(Removes excess Nitrite)

Step 5: Coupling
Add 0.1% N-1-naphthylethylenediamine (NED)

Read Absorbance
@ 546 nm (Purple Complex)

Click to download full resolution via product page

Caption: Step-by-step workflow for the colorimetric Bratton-Marshall modification using BAQ.

Troubleshooting & Validation (E-E-A-T)
To ensure Trustworthiness and reproducibility, the following controls are mandatory:

Spontaneous Hydrolysis Control: Run a "No Enzyme" blank (Buffer + BAQ) to correct for

non-enzymatic degradation of the substrate.

Sulfonamide Interference: If using the colorimetric method on patients taking sulfonamide

antibiotics, false positives are possible. Action: Use the fluorometric method or perform a

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1229075/docs?utm_src=pdf-body-img#biotinyl-6-aminoquinoline-cas-91853-89-3-technical-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229075?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


pre-extraction of the serum.

Standardization: The fluorescence of 6-aminoquinoline is pH-dependent. Ensure the

standard curve is prepared in the exact same buffer/TCA mixture as the samples.

Substrate Stability: BAQ stock solutions in DMSO are stable for 6 months at -20°C. Aqueous

working solutions must be prepared fresh daily due to slow hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/figure/Structure-of-bratton-marshal-reagent-Principle-The-primary-aromatic-amino-group-is-first_fig6_331672694
https://www.mdpi.com/2409-515X/1/1/45
https://www.mdpi.com/2409-515X/1/1/45
https://pmc.ncbi.nlm.nih.gov/articles/PMC11888358/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11888358/
https://pubs.acs.org/doi/10.1021/acsomega.3c05759
https://www.benchchem.com/product/b1229075/docs#biotinyl-6-aminoquinoline-cas-91853-89-3-technical-data
https://www.benchchem.com/product/b1229075/docs#biotinyl-6-aminoquinoline-cas-91853-89-3-technical-data
https://www.benchchem.com/product/b1229075/docs#biotinyl-6-aminoquinoline-cas-91853-89-3-technical-data
https://www.benchchem.com/product/b1229075/docs#biotinyl-6-aminoquinoline-cas-91853-89-3-technical-data
https://www.benchchem.com/product/b1229075?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229075?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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